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Compound Name: Nickel(II) carbonate hydrate

CAS No.: 51944-07-1

Cat. No.: B3393828 Get Quote

Application Note & Protocol
Topic: Precise pH Adjustment of Nickel Electroplating Baths Using Basic Nickel Carbonate

Audience: Researchers, scientists, and process development professionals in the fields of

materials science, chemistry, and engineering.

Introduction: The Critical Role of pH in Nickel
Electroplating
The quality, performance, and appearance of electrodeposited nickel coatings are inextricably

linked to the precise control of the plating bath's pH. The pH level governs the cathode

efficiency, the internal stress of the deposit, brightness, and the overall stability of the

electrolyte. Deviations from the optimal pH range can lead to a cascade of plating defects,

including brittleness, pitting, poor adhesion, and burning, ultimately compromising the integrity

of the final product.[1][2] While pH naturally decreases during plating due to anode inefficiency

and hydrogen evolution at the cathode, a reliable method for its upward adjustment is essential

for process control.

This document provides a comprehensive guide to the use of basic nickel carbonate

(NiCO₃·2Ni(OH)₂·4H₂O) as the preferred reagent for raising the pH of acidic nickel

electroplating baths. We will explore the underlying chemical principles, present detailed
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protocols for its application, and offer insights grounded in established industry practices to

ensure reproducible and high-quality results.

The Underlying Chemistry of pH Adjustment
An acidic nickel electroplating bath is a complex aqueous system. In a typical Watts bath, for

instance, the solution contains nickel sulfate (NiSO₄), nickel chloride (NiCl₂), and boric acid

(H₃BO₃).[3][4] Boric acid acts as a weak buffer to help stabilize the pH in the cathode film, but

significant additions of acid or base are required to correct bulk solution pH drift.[5][6]

Consequences of pH Imbalance:

Low pH (Typically < 3.5): An excess of hydrogen ions (H⁺) competes with nickel ions (Ni²⁺)

for reduction at the cathode. This reduces cathode efficiency, slows the deposition rate, and

can increase the internal tensile stress of the deposit, potentially leading to cracking or

peeling.[1][2]

High pH (Typically > 4.8): A depletion of H⁺ ions near the cathode surface can cause the

local pH to rise significantly, leading to the precipitation of nickel hydroxide (Ni(OH)₂).[2][7]

This insoluble compound co-deposits with the nickel, resulting in rough, brittle, and often

poorly adherent coatings.[8]

Basic nickel carbonate is the ideal reagent for raising pH because it neutralizes excess acid

without introducing undesirable metallic cations (like Na⁺ or K⁺) that would be present if using

sodium or potassium hydroxide. Furthermore, it replenishes the bath with essential Ni²⁺ ions.

The neutralization reaction proceeds as follows:

NiCO₃·2Ni(OH)₂ + 3H₂SO₄ → 3NiSO₄ + 5H₂O + CO₂ (g)

This reaction consumes the excess acid (H₂SO₄), thereby increasing the pH, while its

byproducts are either beneficial (NiSO₄), benign (H₂O), or are safely vented (CO₂).
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Initial State

Action

Mechanism

Final State

Low pH Nickel Bath
(Excess H⁺)

Addition of Basic
Nickel Carbonate Slurry

[NiCO₃·2Ni(OH)₂]

Acid Neutralization Reaction
H⁺ + CO₃²⁻ → H₂O + CO₂

H⁺ + OH⁻ → H₂O

Reaction Products:
• Nickel Ions (Ni²⁺)

• Water (H₂O)
• Carbon Dioxide (CO₂)

Optimized pH Nickel Bath

H⁺ Consumed

Click to download full resolution via product page

Caption: Protocol for major pH adjustment of a nickel bath.
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Protocol for Minor pH Adjustment
For small, routine adjustments, the bath can be treated by circulating it through a filter packed

with nickel carbonate.

Prepare Filter: Pack a canister filter with a mixture of nickel carbonate and filter aid.

Circulate Solution: Divert the main tank's filtration loop to flow through the prepared canister.

Monitor pH: Monitor the bath pH every 30-60 minutes.

Bypass Filter: Once the target pH is reached, bypass the canister and resume normal

filtration.

Troubleshooting Guide
Table 3: Common Issues and Solutions

Problem Potential Cause(s) Recommended Action

pH Overshot (Too High)
Too much nickel carbonate
added at once.

Add a small, controlled
amount of diluted (5-10%)
sulfuric acid (or sulfamic
acid for sulfamate baths)
while agitating. Add slowly
and re-check pH
frequently. [2]

Bath is Cloudy or Hazy

Precipitation of nickel

hydroxide; unreacted nickel

carbonate.

Ensure adequate settling time

and proper filtration (1-5

micron) after pH adjustment.

Roughness on Plated Parts

Particulate matter from nickel

carbonate or precipitated

impurities in the bath.

Verify the integrity of the

filtration system. Perform a

batch filtration.

| pH Drifts Down Quickly | Inefficient or passivated anodes. | Check anode bags for tears;

ensure correct anode material and area. |
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Conclusion
The precise control of pH is fundamental to the successful operation of any nickel

electroplating process. Basic nickel carbonate serves as an effective and safe reagent for

raising bath pH when handled according to established protocols. By understanding the

underlying chemistry and implementing the detailed, self-validating procedures outlined in this

note—including slurry preparation, slow addition, and post-treatment filtration and testing—

researchers and professionals can maintain their electroplating baths within optimal

parameters, ensuring consistent production of high-quality, defect-free nickel deposits.

References
Google. (2026).
Ataman Kimya. NICKEL CARBONATE.
iPCB. (2022, April 29). Introduction and Troubleshooting of Nickel Electroplating on PCB
board.
PubChem. Nickel carbonate | NiCO3 | CID 18746.
Google Patents.
Finishing and Coating. (2023, December 7).
Wikipedia. Nickel(II)
Google Patents.
FUNCMATER. (2023, April 27).
SciSpace.
Sensorex. (2017, June 13).
Judy. (2025, July 13).
Bigely Technology. (2025, August 4).
Reddit. (2024, May 21).
Finishing.com. (2008, September 22).
Finishing and Coating. (2022, May 12). Electroless Nickel: Problems and Corrective Action.
MacDermid Enthone.
PMC - NIH. (2024, November 29). Dissolution and solubility of the calcium-nickel carbonate
solid solutions [(Ca1−xNix)
Sigma-Aldrich. (2025, August 21).
Heeger Materials Inc.
ResearchGate. (2025, August 10).
Google Patents.
Technic Inc.
Canadian Association for Surface Finishing (CASF).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3393828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NJ.gov.
Bigely Technology. (2025, August 26).
Spectrum Chemical. (2018, January 24).
ResearchGate. (2018, August 16).
ResearchGate. (2024, November 22). (PDF) Dissolution and solubility of the calcium-nickel
carbonate solid solutions [(Ca1−xNix)
Columbia Chemical. (2020, October 16).
Google Patents.
Ricca Chemical Company. (2025, April 5).
Reddit. (2023, January 2).
Fisher Scientific. (2025, May 1). SAFETY DATA SHEET - Nickel (II)
MET3DP. (2024, January 31).
Finishing and Coating. (2024, April 2).
Eureka | Patsnap. (2019, August 6).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3393828#electroplating-bath-ph-adjustment-using-
basic-nickel-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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